Cas no 1421602-74-5 (7-methyl-1-benzothiophene-3-sulfonyl chloride)

• Product Name: 7-methyl-1-benzothiophene-3-sulfonyl chloride
• CAS No: 1421602-74-5
• MF: C₉H₇ClO₂S₂
• MW: 246.733679056168
• CID: 5209059
• PubChem ID: 71756107
• Update Time: 2025-05-24

7-methyl-1-benzothiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-sulfonyl chloride, 7-methyl-
• 7-methyl-1-benzothiophene-3-sulfonyl chloride

• Inchi： 1S/C9H7ClO2S2/c1-6-3-2-4-7-8(14(10,11)12)5-13-9(6)7/h2-5H,1H3
• InChI Key： QAISVXJHXQCRQL-UHFFFAOYSA-N
• SMILES： C12=C(C)C=CC=C1C(S(Cl)(=O)=O)=CS2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-methyl-1-benzothiophene-3-sulfonyl chloride

Recent Advances in the Application of 7-Methyl-1-benzothiophene-3-sulfonyl chloride (CAS: 1421602-74-5) in Chemical Biology and Pharmaceutical Research

The compound 7-methyl-1-benzothiophene-3-sulfonyl chloride (CAS: 1421602-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its benzothiophene core, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics. The unique electronic and steric properties of the benzothiophene scaffold, combined with the reactive sulfonyl chloride group, make this compound a valuable tool for medicinal chemists.

One of the most notable applications of 7-methyl-1-benzothiophene-3-sulfonyl chloride is its role in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK family of kinases, which are implicated in inflammatory and autoimmune diseases. The sulfonyl chloride moiety was strategically incorporated into the inhibitor scaffold to enhance binding affinity and selectivity. The resulting compounds exhibited nanomolar potency against JAK2 and JAK3, with minimal off-target effects, underscoring the compound's potential in kinase drug discovery.

In addition to kinase inhibition, 7-methyl-1-benzothiophene-3-sulfonyl chloride has been employed in the design of covalent inhibitors targeting cysteine proteases. A recent preprint on bioRxiv detailed its use in the development of irreversible inhibitors for cathepsin B, a protease involved in cancer progression and neurodegenerative diseases. The sulfonyl chloride group reacts selectively with the active-site cysteine residue, forming a stable sulfonamide bond. This covalent modification strategy not only improves inhibitor potency but also prolongs target engagement, offering advantages over reversible inhibitors in certain therapeutic contexts.

The synthetic versatility of 7-methyl-1-benzothiophene-3-sulfonyl chloride has also been explored in the construction of heterocyclic libraries for high-throughput screening. A 2024 study in ACS Combinatorial Science reported its use in a parallel synthesis approach to generate a diverse array of benzothiophene sulfonamides. These compounds were screened against a panel of cancer cell lines, leading to the identification of several hits with promising antiproliferative activity. The study highlighted the compound's compatibility with modern medicinal chemistry techniques, such as click chemistry and late-stage functionalization.

From a structural perspective, the 7-methyl substitution on the benzothiophene ring has been shown to influence the physicochemical properties of derived compounds. Computational studies published in the Journal of Chemical Information and Modeling revealed that the methyl group enhances lipophilicity and improves membrane permeability, while the sulfonyl chloride moiety provides a handle for further derivatization. This balance of properties makes 7-methyl-1-benzothiophene-3-sulfonyl chloride particularly attractive for the design of CNS-penetrant drugs.

Looking ahead, the application of 7-methyl-1-benzothiophene-3-sulfonyl chloride is expected to expand into new areas of chemical biology. Ongoing research is exploring its use in the development of PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation strategies. The compound's ability to serve as a warhead for covalent target engagement, combined with its synthetic tractability, positions it as a valuable building block for next-generation therapeutics. As the field continues to evolve, this versatile intermediate is likely to play an increasingly important role in bridging chemical synthesis with biological discovery.